Cas no 93505-46-5 (3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)

3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione structure
93505-46-5 structure
Product Name:3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
CAS No:93505-46-5
MF:C9H15N3O2S
MW:229.299300432205
CID:6214744
PubChem ID:43159025
Update Time:2024-01-05

3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
    • EN300-1148276
    • SCHEMBL11701379
    • 93505-46-5
    • CS-0352177
    • 3-(5-Amino-3,4-dimethyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
    • Inchi: 1S/C9H15N3O2S/c1-6-7(2)11-12(9(6)10)8-3-4-15(13,14)5-8/h8H,3-5,10H2,1-2H3
    • InChI Key: XGGVLVFJPCWHOG-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1C(=C(C)C(C)=N1)N)(=O)=O

Computed Properties

  • Exact Mass: 229.08849790g/mol
  • Monoisotopic Mass: 229.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.4Ų

3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Pricemore >>

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